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Compound of Interest

Compound Name: 2-(4-Aminophenyl)sulfonylaniline

Cat. No.: B194097 Get Quote

IUPAC Name: 2-(4-aminophenyl)sulfonylaniline

This technical guide provides a comprehensive overview of 2-(4-
Aminophenyl)sulfonylaniline, a notable member of the diaminodiphenyl sulfone family. While

its isomer, 4,4'-diaminodiphenyl sulfone (dapsone), is a well-documented pharmaceutical

agent, this guide will focus on the available scientific and technical information pertaining to the

2,4'-isomer, drawing comparisons to its more famous counterpart to provide a thorough

understanding for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
2-(4-Aminophenyl)sulfonylaniline is an organic compound characterized by two aminophenyl

groups linked by a sulfonyl functional group. The distinct positioning of the amino groups on the

phenyl rings (positions 2 and 4') differentiates it from its symmetrical isomer, dapsone (4,4'-

isomer). This structural nuance can influence its chemical reactivity, biological activity, and

physical properties.

A summary of its key identifiers and properties is presented in the table below.
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Property Value

IUPAC Name 2-(4-aminophenyl)sulfonylaniline

Synonyms
2,4'-Diaminodiphenyl sulfone, 2,4'-

Sulfonyldianiline, Dapsone Impurity 5

CAS Number 27147-69-9

Molecular Formula C₁₂H₁₂N₂O₂S

Molecular Weight 248.31 g/mol

Synthesis and Experimental Protocols
The synthesis of diaminodiphenyl sulfones, including the 2,4'-isomer, typically involves a multi-

step process. A general and widely referenced synthetic strategy involves the nucleophilic

aromatic substitution reaction between a nitro-substituted sulfonyl chloride and an aniline,

followed by the reduction of the nitro groups to amino groups.

General Synthetic Pathway
A plausible synthetic route for 2-(4-Aminophenyl)sulfonylaniline involves the reaction of 4-

nitrobenzenesulfonyl chloride with 2-nitroaniline, followed by a reduction step.

Caption: General synthetic workflow for 2-(4-Aminophenyl)sulfonylaniline.

Detailed Experimental Protocol (Hypothetical)
While a specific, detailed protocol for the synthesis of 2-(4-Aminophenyl)sulfonylaniline is

not readily available in the reviewed literature, a representative procedure can be extrapolated

from the well-established synthesis of its 4,4'-isomer, dapsone.

Step 1: Synthesis of 2,4'-Dinitrodiphenyl Sulfone

In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,

and a dropping funnel, dissolve 2-nitroaniline in a suitable solvent such as pyridine or

dimethylformamide (DMF).
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Slowly add a solution of 4-nitrobenzenesulfonyl chloride in the same solvent to the flask with

constant stirring.

Heat the reaction mixture at a temperature range of 80-100°C for several hours until the

reaction is complete (monitored by Thin Layer Chromatography).

After cooling, pour the reaction mixture into ice-cold water to precipitate the crude 2,4'-

dinitrodiphenyl sulfone.

Filter the precipitate, wash thoroughly with water, and dry. Recrystallization from a suitable

solvent like ethanol or acetic acid can be performed for purification.

Step 2: Reduction of 2,4'-Dinitrodiphenyl Sulfone to 2-(4-Aminophenyl)sulfonylaniline

Suspend the purified 2,4'-dinitrodiphenyl sulfone in a mixture of ethanol and concentrated

hydrochloric acid.

Add a reducing agent, such as stannous chloride (SnCl₂) dihydrate, portion-wise to the

suspension with vigorous stirring. The reaction is exothermic and may require external

cooling.

After the addition is complete, heat the mixture under reflux for several hours to ensure

complete reduction.

Cool the reaction mixture and neutralize it with a strong base (e.g., sodium hydroxide

solution) to precipitate the crude 2-(4-Aminophenyl)sulfonylaniline.

Filter the product, wash with water until neutral, and dry. Further purification can be achieved

by recrystallization.

Biological Activity and Mechanism of Action
Specific pharmacological studies on 2-(4-Aminophenyl)sulfonylaniline are limited in the

public domain. However, the biological activities of its isomer, dapsone, provide a strong

foundation for predicting its potential therapeutic roles and mechanisms of action.

Diaminodiphenyl sulfones are primarily known for their antimicrobial and anti-inflammatory

properties.
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Antimicrobial Activity: Inhibition of Dihydropteroate
Synthase
The primary mechanism of the antibacterial action of dapsone is the inhibition of

dihydropteroate synthase (DHPS), a key enzyme in the bacterial folate synthesis pathway. This

pathway is essential for the synthesis of nucleic acids and certain amino acids in many

microorganisms. By acting as a competitive inhibitor of the natural substrate, para-

aminobenzoic acid (PABA), dapsone disrupts folate synthesis, leading to bacteriostasis. It is

highly probable that 2-(4-Aminophenyl)sulfonylaniline also exerts its antimicrobial effects

through a similar mechanism.
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Caption: Proposed mechanism of action via DHPS inhibition.

Anti-inflammatory Activity: Modulation of Inflammatory
Pathways
Dapsone exhibits significant anti-inflammatory effects, which are thought to be independent of

its antimicrobial action. These effects are attributed to its ability to interfere with neutrophil
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function and modulate inflammatory signaling cascades. Key anti-inflammatory mechanisms of

dapsone include:

Inhibition of Myeloperoxidase (MPO): Dapsone can inhibit the MPO enzyme in neutrophils,

reducing the production of highly reactive and cytotoxic hypochlorous acid.

Modulation of the NLRP3 Inflammasome: There is evidence to suggest that dapsone can

regulate the activation of the NLRP3 inflammasome, a multiprotein complex that plays a

crucial role in the innate immune response by triggering the production of pro-inflammatory

cytokines like IL-1β and IL-18.

Given the structural similarity, it is plausible that 2-(4-Aminophenyl)sulfonylaniline shares

some of these anti-inflammatory properties.
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Caption: Potential anti-inflammatory signaling pathways modulated by 2-(4-
Aminophenyl)sulfonylaniline.

Quantitative Data
As of the latest review of scientific literature, specific quantitative pharmacological data such as

IC₅₀ or Kᵢ values for 2-(4-Aminophenyl)sulfonylaniline are not publicly available. The majority

of published research has focused on the 4,4'-isomer, dapsone. For comparative purposes, the
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following table includes data for dapsone's activity against dihydropteroate synthetase from E.

coli.

Compound Target Organism IC₅₀ (M) Kᵢ (M)

Dapsone (4,4'-

isomer)

Dihydropteroate

Synthetase
Escherichia coli 2 x 10⁻⁵ 5.9 x 10⁻⁶

Applications in Drug Development and Research
While 2-(4-Aminophenyl)sulfonylaniline itself is not an approved drug, its structural motif is of

significant interest in medicinal chemistry and drug development. As a diaminodiphenyl sulfone,

it serves as a valuable scaffold for the synthesis of novel therapeutic agents. The amino groups

provide reactive sites for derivatization, allowing for the exploration of structure-activity

relationships and the development of compounds with improved potency, selectivity, and

pharmacokinetic profiles.

Potential research applications for 2-(4-Aminophenyl)sulfonylaniline and its derivatives

include:

Development of Novel Antimicrobial Agents: As an analog of dapsone, it can be used as a

lead compound for the design of new antibacterial and antiprotozoal drugs, potentially with

activity against drug-resistant strains.

Discovery of New Anti-inflammatory Drugs: The anti-inflammatory potential of the

diaminodiphenyl sulfone core makes this compound a candidate for the development of

novel treatments for a range of inflammatory conditions.

Probes for Studying Enzyme Mechanisms: Labeled derivatives of 2-(4-
Aminophenyl)sulfonylaniline could be synthesized and used as chemical probes to

investigate the structure and function of enzymes like dihydropteroate synthase.

Conclusion
2-(4-Aminophenyl)sulfonylaniline is a chemical compound with significant potential in the

fields of medicinal chemistry and drug development. Although less studied than its well-known

isomer dapsone, its structural features suggest that it likely shares similar antimicrobial and
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anti-inflammatory properties. The lack of specific quantitative data and detailed biological

studies highlights a clear opportunity for future research. Further investigation into the

synthesis, biological activity, and mechanism of action of this compound and its derivatives

could lead to the discovery of novel therapeutic agents with improved efficacy and safety

profiles. This technical guide serves as a foundational resource to encourage and support such

research endeavors.

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(4-
Aminophenyl)sulfonylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b194097#iupac-name-for-2-4-aminophenyl-
sulfonylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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